Cas no 54845-44-2 (1,1,1-Trifluoro-3,5-octanedione)

• Product Name: 1,1,1-Trifluoro-3,5-octanedione
• CAS No: 54845-44-2
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 2185066
• Update Time: 2023-08-05

1,1,1-Trifluoro-3,5-octanedione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-3,5-octanedione

• Inchi： 1S/C8H11F3O2/c1-2-3-6(12)4-7(13)5-8(9,10)11/h2-5H2,1H3
• InChI Key： FXHMPKRSEBHVRJ-UHFFFAOYSA-N
• SMILES： FC(CC(CC(CCC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Topological Polar Surface Area: 34.1